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Compound of Interest

Compound Name:
2-(4-Chlorophenyl)Propan-1-

Amine Hydrochloride

Cat. No.: B7821259 Get Quote

Executive Summary
Common Name: 4-Chloroamphetamine (4-CA) or para-Chloroamphetamine (PCA)

CAS Number: 3706-38-5 (Hydrochloride salt)

Primary Hazard:Potent Serotonergic Neurotoxin.[1] Unlike standard amphetamines, 4-CA

causes long-term depletion of serotonin (5-HT) and degeneration of serotonergic nerve

terminals.

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

[1] Do not sewer.

Regulatory Status: While often used as a research tool, it is a structural analogue of

Schedule I/II substances.[1] Strict inventory control is required to comply with the Federal

Analogue Act (USA) or local controlled substance laws.
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Property Detail

IUPAC Name
1-(4-Chlorophenyl)propan-2-amine

hydrochloride

Synonyms 4-CA, PCA, p-Chloroamphetamine HCl

Molecular Formula C9H12ClN[1] · HCl

Molecular Weight 206.11 g/mol

Physical State White crystalline solid

Solubility Soluble in water, ethanol, DMSO

Target Organ
Central Nervous System (Serotonergic

Neurons)

Mechanism of Toxicity (The "Why")
To understand the disposal rigor, one must understand the toxicity. 4-CA is not merely a

stimulant; it is a cytotoxin. It enters serotonergic neurons via the Serotonin Transporter (SERT).

Once inside, it displaces serotonin from storage vesicles (VMAT2) and inhibits Tryptophan

Hydroxylase (TPH), leading to oxidative stress and terminal degeneration.[1]

DOT Diagram 1: Neurotoxic Mechanism of Action
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Figure 1: Mechanism by which 4-CA induces selective neurotoxicity, necessitating strict

containment.

Regulatory & Compliance Context
Is it a Controlled Substance?

USA: 4-CA is not explicitly listed in the CSA Schedules as of 2024. However, it is a

halogenated amphetamine.[1] Under the Federal Analogue Act, it can be treated as a

Schedule I or II substance if intended for human consumption.[1][2][3]

Global: Schedule I in many nations (e.g., UK Class A).[1]
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Lab Protocol: Treat as Schedule I equivalent for security. Store in a locked safe. Log usage

to the milligram.

RCRA Waste Classification (USA)

P/U List: Not listed by name.

Characteristic: Likely Toxic (if TCLP tested).[4]

Recommended Coding: Code as "Non-Regulated Hazardous Waste" or "Toxic Organic Solid"

depending on your waste vendor's profile, but always flag the specific chemical name due to

its biological activity.[1]

Disposal Procedures
Core Directive: The objective is total destruction. Benchtop chemical neutralization (e.g.,

bleach) is suitable for surface cleaning but insufficient for bulk disposal due to the risk of

generating chlorinated byproducts.

A. Solid Waste (Powder/Crystals)
Segregation: Do not mix with oxidizers or strong acids.[1]

Primary Containment: Place the vial/container into a clear polyethylene bag (4 mil thickness).

Seal with tape.[1]

Secondary Containment: Place the sealed bag into a wide-mouth HDPE waste jar.

Labeling:

MUST read: "Hazardous Waste - Toxic - 4-Chloroamphetamine HCl"

Add warning: "Neurotoxin - Do Not Open"

Disposal Path: Lab Pack for High-Temperature Incineration.

B. Liquid Waste (Stock Solutions)
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Solvent Compatibility: Ensure the solvent (e.g., DMSO, Ethanol, Water) is compatible with

your organic waste stream.[1]

Dilution: If the concentration is high (>10 mg/mL), dilute with a combustible solvent (ethanol)

to facilitate incineration.

Container: Collect in a dedicated "Toxic Organic" waste carboy.

Labeling: List constituents clearly (e.g., Ethanol 90%, 4-Chloroamphetamine 0.1%).

DOT Diagram 2: Disposal Decision Tree
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Figure 2: Operational workflow for segregating and processing 4-CA waste streams.

Emergency Procedures: Spill Management
If 4-CA powder is spilled, do not dry sweep.[1] This generates neurotoxic dust.[1]

Evacuate & PPE: Clear the area. Don double nitrile gloves, N95 (or P100) respirator, and

safety goggles.[1]

Containment: Cover the spill with a paper towel dampened with 10% Sodium Hypochlorite

(Bleach).

Why? Hypochlorite oxidizes the amine group, reducing immediate biological activity during

cleanup [1].[1]

Contact Time: Allow to sit for 15–30 minutes.
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Removal: Wipe up damp material.[1] Place all wipes, gloves, and debris into a hazardous

waste bag.[1]

Final Wash: Clean surface with water and soap to remove bleach residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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